Cas no 201224-26-2 (2H-1,2,4-Benzothiadiazin-3-amine, N-cyclobutyl-7-fluoro-, 1,1-dioxide)

2H-1,2,4-Benzothiadiazin-3-amine, N-cyclobutyl-7-fluoro-, 1,1-dioxide structure
201224-26-2 structure
Product Name:2H-1,2,4-Benzothiadiazin-3-amine, N-cyclobutyl-7-fluoro-, 1,1-dioxide
CAS No:201224-26-2
MF:C11H12FN3O2S
MW:269.29528427124
CID:1391575
PubChem ID:135438180
Update Time:2025-04-20

2H-1,2,4-Benzothiadiazin-3-amine, N-cyclobutyl-7-fluoro-, 1,1-dioxide Chemical and Physical Properties

Names and Identifiers

    • 2H-1,2,4-Benzothiadiazin-3-amine, N-cyclobutyl-7-fluoro-, 1,1-dioxide
    • N-cyclobutyl-7-fluoro-1,1-dioxo-4H-1λ<sup>6</sup>,2,4-benzothiadiazin-3-amine
    • 3-(Cyclobutylamino)-7-fluoro-4H-1,2,4-benzothiadiazine 1,1-dioxide
    • SCHEMBL6554548
    • Cyclobutyl-(7-fluoro-1,1-dioxo-1,4-dihydro-1lambda*6*-benzo[1,2,4]thiadiazin-3-yl)-amine
    • BDBM50119269
    • 201224-26-2
    • DTXSID00437610
    • CHEMBL102025
    • N-cyclobutyl-7-fluoro-1,1-dioxo-4H-1lambda6,2,4-benzothiadiazin-3-imine
    • Inchi: 1S/C11H12FN3O2S/c12-7-4-5-9-10(6-7)18(16,17)15-11(14-9)13-8-2-1-3-8/h4-6,8H,1-3H2,(H2,13,14,15)
    • InChI Key: SYOLSSXYGJHFDG-UHFFFAOYSA-N
    • SMILES: S1(C2C=C(C=CC=2N/C(/N1)=N\C1CCC1)F)(=O)=O

Computed Properties

  • Exact Mass: 269.06356
  • Monoisotopic Mass: 269.06342597g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 455
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 78.9Ų

Experimental Properties

  • PSA: 70.56
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